Glycocholic Acid Sodium

• Molecular Formula: C26H42NNaO6
• Molecular Weight: 487.6 g/mol
• InChI: InChI=1S/C26H43NO6.Na/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29;/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33);/q;+1/p-1/t14-,15?,16-,17-,18?,19?,20-,21+,24?,25+,26-;/m1./s1
• InChIKey: OABYVIYXWMZFFJ-BSWKNYTGSA-M

Glycocholic Acid Sodium Salt Physicochemical and Procurement Specifications

Glycocholic Acid Sodium (Sodium Glycocholate, CAS 863-57-0), a glycine-conjugated bile salt derived from cholic acid, functions as an anionic biological detergent with a steroidal backbone . It is characterized by a critical micelle concentration (CMC) of approximately 7.1 mM, a pKa of ~3.8, and an aggregation number of 2.1 under physiological conditions . As the sodium salt, it exhibits high water solubility (200 mg/mL) , a property that distinguishes it from its free acid form (Glycocholic Acid, which is water-insoluble) . Its primary roles include emulsifying dietary fats and solubilizing cholesterol and lipophilic drugs [1].

Trihydroxy glycine-conjugated bile salt, distinct from taurine and unconjugated analogs

Intermediate CMC supports moderate surfactant activity for micelle-based formulation workflows

pH-dependent micellization and water solubility enable low-pH processing compatibility

• [1] US Patent 11,401,297. (2022). Synthesis of glycoconjugate derivatives of a bile acid. View Source

Glycocholic Acid Sodium Salt Non-Interchangeability with Other Bile Salts

Substitution among in-class bile salts is not scientifically valid due to profound differences in physicochemical and biological behavior. The glycine conjugation of Glycocholic Acid Sodium confers a distinct pKa (~3.8) compared to taurine conjugates like Sodium Taurocholate (pKa <2) [1], directly impacting its pH-dependent solubility and ionization state in physiological and formulation environments [1]. Furthermore, its trihydroxy steroidal structure yields a lower hydrophobicity index and higher critical micelle concentration (CMC) than dihydroxy analogs like Sodium Deoxycholate [2]. These molecular distinctions translate into quantifiable differences in pH stability, membrane toxicity, micellar aggregation, hepatic transport kinetics, and drug solubilization capacity, making compound-specific selection essential for reproducible research outcomes and successful pharmaceutical formulation.

Substituting with Sodium Taurocholate may shift micelle aggregation number and cholesterol solubilization rank

Substituting with Sodium Deoxycholate may narrow pH stability window and reduce nanoparticle size uniformity

Substituting with unconjugated Sodium Cholate may alter NTCP-transporter dependence and CMC (~2-fold difference)

• [1] Boyer, J. L., & Meier, P. J. (1990). Characterizing mechanisms of hepatic bile acid transport utilizing isolated membrane vesicles. Methods in Enzymology, 192, 517-533. View Source
• [2] Heuman, D. M. (1989). Quantitative estimation of the hydrophilic-hydrophobic balance of mixed bile salt solutions. Journal of Lipid Research, 30(5), 719-730. View Source

Glycocholic Acid Sodium Salt Head-to-Head Comparative Evidence

Mixed Micelle pH Stability and Post-Sterilization Integrity

In a direct comparative study of mixed micelle systems composed of lecithin and bile salt, formulations prepared with Glycocholic Acid Sodium remained physically stable at a low pH of 5.5. In stark contrast, mixed micelles prepared with the dihydroxy analog Deoxycholic Acid Sodium required a pH greater than 8.5 to maintain physical stability [1]. This difference in pH stability is critical for parenteral formulations containing pH-sensitive active pharmaceutical ingredients (APIs).

pH & sterilization

Head-to-head

GAS: stable pH 5.5, 0% drug loss after 121°C/15 min; DAS: only pH >8.5, 10% drug loss

Reported mixed micelle pH-stability endpoint context

Lecithin-based vitamin K1 micelles; HPLC analysis

Evidence Dimension	Minimum pH for Physical Stability of Lecithin Mixed Micelles
Target Compound Data	pH 5.5
Comparator Or Baseline	Deoxycholic Acid Sodium Salt: pH >8.5
Quantified Difference	>3.0 pH units lower stability threshold
Conditions	In vitro, lecithin-based mixed micelle system encapsulating Vitamin K1

Why This Matters

Enables formulation of stable injectable drug products at physiologically compatible and API-protective pH levels, avoiding alkaline hydrolysis or oxidation of sensitive payloads [1].

• [1] Food Science & Nutrition. (2019). Why is glycocholic acid sodium salt better than deoxycholic acid sodium salt for the preparation of mixed micelle injections? 7(11), 3675–3680. View Source

Critical Micelle Concentration Ranking Among Bile Salts

In a screening of absorption enhancers using an in situ rat large intestinal loop model, Sodium Glycocholate (GC-Na) at a concentration of 20 mM promoted the absorption of the marker compound Phenol Red while causing 'little or only slight membrane damage', as assessed by the release of proteins and phospholipids. Conversely, Sodium Deoxycholate (DC-Na) at the same concentration caused 'considerable release' of these biological markers of membrane toxicity [1]. The study concluded that GC-Na is an effective absorption enhancer with low local toxicity [1].

CMC ranking

Reported

7.1 mM, positioned between 5 mM (deoxycholate) and 14 mM (cholate)

Intermediate CMC may support wider surfactant concentration window

Aqueous solution; rank 3rd of 4 in tested set

Evidence Dimension	Local Membrane Toxicity (Protein & Phospholipid Release)
Target Compound Data	Little or only slight membrane damage
Comparator Or Baseline	Sodium Deoxycholate: Considerable release of proteins and phospholipids
Quantified Difference	Qualitative difference confirmed by quantitative biomarker release assays
Conditions	In situ rat large intestinal loop model, 20 mM concentration

Why This Matters

Glycocholic Acid Sodium offers a superior safety margin as a permeation enhancer in intestinal and buccal drug delivery, minimizing the risk of mucosal irritation or damage compared to more hydrophobic bile salts like Deoxycholate [1].

• [1] Yamamoto, A., et al. (1996). Effectiveness and Toxicity Screening of Various Absorption Enhancers in the Large Intestine. Journal of Pharmacy and Pharmacology, 48(12), 1285-1289. View Source

Secondary Micelle Aggregation Number: Glycocholate vs. Taurocholate

Static light scattering studies reveal significant differences in the aggregation behavior of various bile salts. At 308.2 K and 0.15 mol dm⁻³ NaCl, the mean aggregation number for Sodium Glycocholate (NaGC) micelles was determined to be 8.7. This value is greater than that for the taurine-conjugated analog Sodium Taurocholate (NaTC), which had an aggregation number of 6.0, but considerably smaller than those for the more hydrophobic dihydroxy bile salts Sodium Glycodeoxycholate (NaGDC, 15.7) and Sodium Taurodeoxycholate (NaTDC, 15.9) [1].

Secondary aggregation

Head-to-head

8.7 monomers per micelle, 1.45× higher than Sodium Taurocholate (6.0)

Larger micelle core may enhance lipophilic payload capacity

Measured above second CMC, 308.2 K, 0.15 M NaCl

Evidence Dimension	Mean Aggregation Number (Micelle Size)
Target Compound Data	8.7
Comparator Or Baseline	Sodium Taurocholate: 6.0; Sodium Glycodeoxycholate: 15.7; Sodium Taurodeoxycholate: 15.9
Quantified Difference	NaGC is 45% larger than NaTC, but ~45% smaller than dihydroxy bile salts
Conditions	Static light scattering at 308.2 K, 0.15 mol dm⁻³ NaCl

Why This Matters

Aggregation number dictates the size and solubilization capacity of micelles. Glycocholic Acid Sodium's intermediate value provides a distinct balance between the smaller, less efficient micelles of NaTC and the larger, potentially more membrane-active micelles of dihydroxy bile salts, influencing its performance as a drug carrier and biological detergent [1].

• [1] Matsuoka, K., et al. (2003). Micelle formation of sodium glyco- and taurocholates and sodium glyco- and taurodeoxycholates and solubilization of cholesterol into their micelles. Colloids and Surfaces B: Biointerfaces, 32(2), 87-95. View Source

Hepatic NTCP Transporter Contribution: Glycocholate vs. Cholate

Using intravital epifluorescent TV microscopy in rats, the transport kinetics of fluorescently labeled Sodium Glycocholate through the liver were quantified. The apparent sinusoid-to-canaliculus transport time was 0.50 seconds, which was nearly twice as fast as that of Sodium Fluorescein (0.92 seconds). More strikingly, the total sinusoid-to-bile transport time was 35 seconds for Sodium Glycocholate, compared to 90 seconds for Sodium Fluorescein—a 2.6-fold faster rate [1]. Furthermore, Sodium Glycocholate was cleared uniformly across all three hepatic acinar zones, whereas Sodium Fluorescein exhibited marked zonal clearance differences [1].

NTCP transport

Head-to-head

~80% NTCP-dependent uptake vs. ~40% for unconjugated Cholic Acid

Supports single-transporter readout for hepatocyte uptake assays

Rat primary hepatocyte model; NTCP substrate rank confirmed

Evidence Dimension	Hepatic Transport Time (Sinusoid to Bile)
Target Compound Data	35 seconds
Comparator Or Baseline	Sodium Fluorescein: 90 seconds
Quantified Difference	2.6-fold faster transport (55 seconds difference)
Conditions	In vivo rat model using intravital epifluorescent TV microscopy

Why This Matters

These unique hepatic transport kinetics and uniform zonal clearance profile underscore the compound's biological specificity. For research on hepatobiliary function, cholestasis, or drug-induced liver injury (DILI), using an analog with different transport characteristics would yield non-physiological or misleading results [1].

• [1] Sherman, I. A., & Fisher, M. M. (1986). Hepatic transport of fluorescent molecules: In vivo studies using intravital TV microscopy. Hepatology, 6(3), 444-449. View Source

Cholesterol Solubilization Capacity Across Conjugated Bile Salts

The conjugation of cholic acid with glycine lowers the pKa from ~5.0 to approximately 4.0 for Glycocholic Acid, whereas conjugation with taurine yields a pKa below 2.0 for Taurocholic Acid [1]. This ~2-unit pKa difference dictates that at gastric pH (~1-3) and in mildly acidic intestinal environments, Glycocholic Acid is partially protonated and uncharged, enabling some passive membrane diffusion. In contrast, Taurocholic Acid remains fully ionized and impermeable [1]. This differential ionization influences both its absorption profile and its function as a permeation enhancer.

Cholesterol solubilization

Head-to-head

52 mmol bile salt / mmol cholesterol; rank 5th of 6 tested conjugates

Intermediate solubilization may support graded cholesterol mobilization

Without lecithin, pH 7.3 phosphate buffer

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	pKa ≈ 3.8 - 4.0
Comparator Or Baseline	Sodium Taurocholate: pKa <2.0
Quantified Difference	Approximately 2 pKa units higher
Conditions	Standard aqueous solution at 25°C

Why This Matters

The higher pKa of Glycocholic Acid Sodium compared to taurine conjugates provides a distinct 'window' of pH-dependent behavior, making it more suitable for applications requiring partial membrane permeability in acidic environments, such as oral drug delivery or modeling specific physiological processes [1].

• [1] Boyer, J. L., & Meier, P. J. (1990). Characterizing mechanisms of hepatic bile acid transport utilizing isolated membrane vesicles. Methods in Enzymology, 192, 517-533. View Source

Glycocholic Acid Sodium Salt Key Application Scenarios

Parenteral Mixed Micelle Formulations with Low-pH Sterilization

As directly evidenced by its superior physical stability at pH 5.5 compared to Deoxycholic Acid Sodium (pH >8.5 requirement) [1], Glycocholic Acid Sodium is the scientifically validated choice for formulating parenteral mixed micelle drug products. This is especially critical for encapsulating APIs prone to alkaline hydrolysis or oxidative degradation, ensuring both drug stability and physiological compatibility.

NTCP-Mediated Hepatic Uptake and DDI Screening Assays

Based on direct comparative data showing significantly lower membrane toxicity (protein and phospholipid release) compared to Sodium Deoxycholate, while maintaining effective enhancement of paracellular transport [1], this compound is ideally suited for research and development of oral or transmucosal drug delivery systems where a balance of efficacy and local safety is paramount.

Polymeric Nanoparticle Engineering for Controlled Drug Delivery

The unique and quantifiably faster hepatic transport kinetics (35 sec to bile vs. 90 sec for Sodium Fluorescein) and uniform zonal clearance [1] make fluorescently labeled Glycocholic Acid Sodium an essential and non-substitutable probe for studying hepatobiliary function, bile acid transport mechanisms, and the pathophysiology of cholestatic liver diseases in vivo or ex vivo.

Application

Selection Property

Validation Focus

Low-pH parenteral mixed micelles

pH-dependent micelle stability & post-sterilization integrity

Transmittance and drug content after terminal sterilization

NTCP-mediated hepatic uptake assays

NTCP-transporter selectivity context

Na⁺-dependent uptake in primary hepatocytes

PLA/PLGA nanoparticle formulation

Nanoparticle size uniformity & colloidal stability

PDI and zeta potential across polymer types

Biorelevant dissolution media design

Crystallization inhibition & solubilization rank

Supersaturation maintenance in FaSSIF/FeSSIF

• [1] Food Science & Nutrition. (2019). Why is glycocholic acid sodium salt better than deoxycholic acid sodium salt for the preparation of mixed micelle injections? 7(11), 3675–3680. View Source